9-methyl-6-{5-[6-(trifluoromethyl)pyridine-3-carbonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine

Specification

• CAS No.: 2549017-76-5
• Molecular Formula: C19H18F3N7O
• Molecular Weight: 417.4 g/mol
• IUPAC Name: [2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• Standard InChI: InChI=1S/C19H18F3N7O/c1-27-10-26-15-16(27)24-9-25-17(15)28-5-12-7-29(8-13(12)6-28)18(30)11-2-3-14(23-4-11)19(20,21)22/h2-4,9-10,12-13H,5-8H2,1H3
• Standard InChI Key: AUXVTJWNUHXGCR-UHFFFAOYSA-N
• SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5=CN=C(C=C5)C(F)(F)F
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5=CN=C(C=C5)C(F)(F)F

Introduction

9-Methyl-6-{5-[6-(trifluoromethyl)pyridine-3-carbonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine is a complex organic compound featuring a purine base modified with a trifluoromethyl-substituted pyridine and an octahydropyrrolo structure. This compound has a molecular formula of C19H18F3N7O and a molecular weight of approximately 417.4 g/mol. The presence of multiple nitrogen atoms and the trifluoromethyl group contributes to its unique chemical properties and potential biological activities.

Synthesis and Potential Applications

The synthesis of this compound typically involves multi-step synthetic pathways that may include reactions such as nucleophilic addition and substitution reactions facilitated by the carbonyl group from the pyridine derivative. Its unique structure suggests potential applications in medicinal chemistry, particularly in developing new pharmaceuticals targeting nucleic acid processes or as inhibitors in various biochemical pathways.

Biological Activity and Interaction Studies

Interaction studies involving this compound could focus on its ability to interact with biological macromolecules like proteins and nucleic acids. These studies are crucial for understanding its mechanism of action and potential therapeutic applications. The presence of multiple nitrogen atoms and the trifluoromethyl group may influence its biological activity significantly.

Comparison with Similar Compounds

Several compounds share structural similarities with 9-methyl-6-{5-[6-(trifluoromethyl)pyridine-3-carbonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine. These include:

Compound Name	Key Features
4-Methyl-6-{5-[2-(Trifluoromethyl)pyridine]-Octahydropyrrolo[3,4-c]pyrrol}	Lacks purine structure
6-(Trifluoromethyl)pyridine-3-carbonyl chloride	Simple pyridine derivative
Bicyclopyrone	Contains additional oxygen functionalities

These compounds exhibit varying degrees of biological activity and structural complexity, highlighting the uniqueness of 9-methyl-6-{5-[6-(trifluoromethyl)pyridine-3-carbonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine due to its intricate arrangement of multiple heterocycles and functional groups.